Cas no 3415-53-0 ([1,1'-Biphenyl]-4-pentanoicacid, b-methyl-)
3415-53-0 structure
Product Name:[1,1'-Biphenyl]-4-pentanoicacid, b-methyl-
CAS No:3415-53-0
MF:C18H20O2
MW:268.350205421448
CID:306408
PubChem ID:151102
Update Time:2025-04-19
[1,1'-Biphenyl]-4-pentanoicacid, b-methyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-pentanoicacid, b-methyl-
- 3-methyl-5-(4-phenylphenyl)pentanoic acid
- BMVA
- UNII-6F85GFG17H
- 5-([1,1'-Biphenyl]-4-yl)-3-methylpentanoic acid
- DTXSID70955694
- BDBM50009725
- (1,1'-BIPHENYL)-4-PENTANOIC ACID, .BETA.-METHYL-
- Q27893859
- (1,1'-Biphenyl)-4-pentanoic acid, beta-methyl-
- 5-[1,1'-biphenyl]-4-yl-3-methylpentanoic acid
- .BETA.-METHYL(1,1'-BIPHENYL)-4-PENTANOIC ACID
- CHEMBL3246892
- 6F85GFG17H
- AKOS012843287
- 3415-53-0
- W-2531
- 5-(4-BIPHENYLYL)-3-METHYLVALERIC ACID, (+/-)-
- 5-(4-Biphenylyl)-3-methylvaleric acid
- SCHEMBL11875805
-
- Inchi: 1S/C18H20O2/c1-14(13-18(19)20)7-8-15-9-11-17(12-10-15)16-5-3-2-4-6-16/h2-6,9-12,14H,7-8,13H2,1H3,(H,19,20)
- InChI Key: MDEHFNXAMDVESV-UHFFFAOYSA-N
- SMILES: OC(CC(C)CCC1C=CC(C2C=CC=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 268.14600
- Monoisotopic Mass: 268.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 4.39700
[1,1'-Biphenyl]-4-pentanoicacid, b-methyl- Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
[1,1'-Biphenyl]-4-pentanoicacid, b-methyl- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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